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Compound of Interest

Compound Name: Demeton-S-d10

L  Get Quote

Cat. No.: B15553653

Technical Guide: Demeton-S-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Demeton-S-d10, a deuterated analog of
the organophosphate insecticide Demeton-S. This document summarizes its key chemical
properties and provides context for its use in scientific research.

Core Chemical Data

The stable isotope-labeled Demeton-S-d10 is a critical tool in analytical and metabolic studies,
allowing for its differentiation from the parent compound in complex matrices.

] Molecular
Chemical Molecular . Unlabelled
CAS Number Weight ( g/mol
Name Formula ) CAS Number
Not explicitly
provided; Not explicitly
Demeton-S-d10 ) ) ) 268.4[1] 126-75-0[1]
associated with provided
unlabelled CAS
Demeton-S 126-75-0[2][3] CsH1003PS2[2] 258.34 N/A
Demeton-S Not explicitly
CsHoD1005PS:2 300.4 N/A
Sulfone-d10 provided
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Logical Relationship of Demeton-S and its Analogs

The following diagram illustrates the relationship between Demeton-S, its metabolite, and their
deuterated forms, which are often used as internal standards in analytical testing.
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Caption: Relationship between Demeton-S and its deuterated and metabolized forms.

Experimental Protocols

Due to the nature of the available data, specific experimental protocols for Demeton-S-d10 are
not detailed in the search results. However, its primary application is as an internal standard in
analytical methods, such as gas chromatography-mass spectrometry (GC-MS) or liquid
chromatography-mass spectrometry (LC-MS), for the quantification of Demeton-S in various
samples.

A general workflow for such an analysis would be as follows:
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General Analytical Workflow

Sample Preparation

1. Sample Collection
(e.g., environmental, biological)

2. Spiking with
Demeton-S-d10 (Internal Standard)

3. Analyte Extraction

4. Sample Cleanup

Instrumental Analysis

5. Injection into
GC-MS or LC-MS

6. Chromatographic Separation

7. Mass Spectrometric Detection

Data Prgcessing

8. Quantification of Demeton-S
using Demeton-S-d10 ratio
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Caption: A typical workflow for the analysis of Demeton-S using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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